(-)-Citrinin-13C,d2
(-)-Citrinin-13C,d2
Brand Name:
Vulcanchem
CAS No.:
1329611-85-9
VCID:
VC0117545
InChI:
InChI=1S/C13H14O5/c1-5-7(3)18-4-8-9(5)6(2)11(14)10(12(8)15)13(16)17/h4-5,7,14H,1-3H3,(H,16,17)/t5-,7-/m1/s1/i2D2,13+1
SMILES:
CC1C(OC=C2C1=C(C(=C(C2=O)C(=O)O)O)C)C
Molecular Formula:
C13H14O5
Molecular Weight:
253.255
(-)-Citrinin-13C,d2
CAS No.: 1329611-85-9
Cat. No.: VC0117545
Molecular Formula: C13H14O5
Molecular Weight: 253.255
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1329611-85-9 |
|---|---|
| Molecular Formula | C13H14O5 |
| Molecular Weight | 253.255 |
| IUPAC Name | (3R,4S)-5-(dideuteriomethyl)-6-hydroxy-3,4-dimethyl-8-oxo-3,4-dihydroisochromene-7-carboxylic acid |
| Standard InChI | InChI=1S/C13H14O5/c1-5-7(3)18-4-8-9(5)6(2)11(14)10(12(8)15)13(16)17/h4-5,7,14H,1-3H3,(H,16,17)/t5-,7-/m1/s1/i2D2,13+1 |
| Standard InChI Key | CBGDIJWINPWWJW-KATPSUFFSA-N |
| SMILES | CC1C(OC=C2C1=C(C(=C(C2=O)C(=O)O)O)C)C |
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